Cas no 1550998-45-2 (1-{pyrazolo1,5-apyrazin-3-yl}ethan-1-one)

1-{pyrazolo1,5-apyrazin-3-yl}ethan-1-one structure
1550998-45-2 structure
Product Name:1-{pyrazolo1,5-apyrazin-3-yl}ethan-1-one
CAS No:1550998-45-2
MF:C8H7N3O
MW:161.160681009293
CID:4605552
PubChem ID:83872986
Update Time:2024-11-06

1-{pyrazolo1,5-apyrazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-pyrazolo[1,5-a]pyrazin-3-yl-
    • 1-(Pyrazolo[1,5-a]pyrazin-3-yl)ethan-1-one
    • 1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
    • 1-{pyrazolo1,5-apyrazin-3-yl}ethan-1-one
    • F75953
    • 1-pyrazolo[1,5-a]pyrazin-3-ylethanone
    • 1550998-45-2
    • SCHEMBL17454538
    • EN300-1126144
    • Inchi： 1S/C8H7N3O/c1-6(12)7-4-10-11-3-2-9-5-8(7)11/h2-5H,1H3
    • InChI Key： CSLRQDDQDXYDPS-UHFFFAOYSA-N
    • SMILES： C(=O)(C1=C2N(N=C1)C=CN=C2)C

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 47.3Ų

1-{pyrazolo1,5-apyrazin-3-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126144-0.05g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
0.05g
 $282.0 2023-10-26
Enamine
EN300-1126144-0.1g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
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 $420.0 2023-10-26
Enamine
EN300-1126144-0.25g
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 1550998-45-2 95%
0.25g
 $601.0 2023-10-26
Enamine
EN300-1126144-0.5g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
0.5g
 $947.0 2023-10-26
Enamine
EN300-1126144-1.0g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
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 $1214.0 2023-06-09
Enamine
EN300-1126144-2.5g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
2.5g
 $2379.0 2023-10-26
Enamine
EN300-1126144-5.0g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
5g
 $3520.0 2023-06-09
Enamine
EN300-1126144-10.0g
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
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1PlusChem
1P01DW3D-50mg
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
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1PlusChem
1P01DW3D-100mg
1-{pyrazolo[1,5-a]pyrazin-3-yl}ethan-1-one
 1550998-45-2 95%
100mg
 $140.00 2024-06-20

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